Cas no 2826917-34-2 (3-bromo-1-(methyl-d3)-1H-1,2,4-triazole-5-d)

• Product Name: 3-bromo-1-(methyl-d3)-1H-1,2,4-triazole-5-d
• CAS No: 2826917-34-2
• MF: C₃H₄BrN₃
• MW: 166.012605667114
• CID: 6827256
• PubChem ID: 172403981
• Update Time: 2025-02-15

3-bromo-1-(methyl-d3)-1H-1,2,4-triazole-5-d Chemical and Physical Properties

Names and Identifiers

• CS-25525
• 3-bromo-1-(methyl-d3)-1H-1,2,4-triazole-5-d
• 2826917-34-2

• Inchi： 1S/C3H4BrN3/c1-7-2-5-3(4)6-7/h2H,1H3/i1D3,2D
• InChI Key： KWGLUDZPAMFWJZ-MZCSYVLQSA-N
• SMILES： BrC1N=C([2H])N(C([2H])([2H])[2H])N=1

Computed Properties

• Exact Mass: 164.98397Da
• Monoisotopic Mass: 164.98397Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 30.7Ų